(E)-2-(3-ethyl-2-(((4-fluorophenyl)sulfonyl)imino)-4-oxothiazolidin-5-yl)-N-phenylacetamide

• IUPAC Name: 2-[(2E)-3-ethyl-2-(4-fluorophenyl)sulfonylimino-4-oxo-1,3-thiazolidin-5-yl]-N-phenylacetamide
• InChI: InChI=1S/C19H18FN3O4S2/c1-2-23-18(25)16(12-17(24)21-14-6-4-3-5-7-14)28-19(23)22-29(26,27)15-10-8-13(20)9-11-15/h3-11,16H,2,12H2,1H3,(H,21,24)/b22-19+
• InChI Key: JDUXAOOJCKRNMI-ZBJSNUHESA-N
• Canonical SMILES: CCN1C(=O)C(SC1=NS(=O)(=O)C2=CC=C(C=C2)F)CC(=O)NC3=CC=CC=C3
• Isomeric SMILES: CCN\1C(=O)C(S/C1=N/S(=O)(=O)C2=CC=C(C=C2)F)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H18FN3O4S2
• Molecular Weight: 435.5 g/mol

Description

(E)-2-(3-ethyl-2-(((4-fluorophenyl)sulfonyl)imino)-4-oxothiazolidin-5-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C19H18FN3O4S2 and its molecular weight is 435.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Analytical Applications

A study presented the synthesis of a series of compounds through condensation processes involving sulfanilamide, sulfapyridine, and sulfadiazine with steroids, resulting in derivatives that showed significant antimicrobial activities against pathogenic bacteria and fungi. This research highlights the utility of similar compounds in the development of antimicrobial agents (Makki, Alfooty, Abdel-Rahman, & El-Shahawi, 2016).

Antifibrotic and Anticancer Potential

Another study synthesized a series of amino(imino)thiazolidinone derivatives and evaluated their antifibrotic and anticancer activities. The findings suggested the potential of these compounds in developing treatments for fibrosis and cancer, indicating the versatility of thiazolidinone derivatives in medicinal chemistry (Kaminskyy, den Hartog, Wojtyra, Lelyukh, Gzella, Bast, & Lesyk, 2016).

Antimicrobial Activity

Research into thiazolidin-4-one derivatives has shown promising antimicrobial properties. A study synthesized a new series of thiazolidin-4-one compounds and evaluated them for antimicrobial activity, discovering some compounds exhibited significant action against various bacterial and fungal strains (Baviskar, Khadabadi, & Deore, 2013).

Pharmacological Screening

The synthesis of novel thiazole and pyrazole derivatives based on a specific moiety has been explored for their biological and pharmacological screening, including antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. This emphasizes the broad spectrum of pharmacological applications of these derivatives (Gouda, Berghot, El-Ghani, & Khalil, 2010).